Baccatin IX
Baccatin IX
Brand Name:
Vulcanchem
CAS No.:
1623410-12-7
VCID:
VC0158514
InChI:
InChI=1S/C31H40O12/c1-14-20-22(41-15(2)32)25(37)29(6)18(34)12-19-30(13-40-19,43-16(3)33)23(29)26(42-27(38)17-10-8-7-9-11-17)31(39,28(20,4)5)24(36)21(14)35/h7-11,18-19,21-26,34-37,39H,12-13H2,1-6H3/t18-,19+,21+,22+,23-,24-,25-,26-,29+,30-,31+/m0/s1
SMILES:
CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1O)O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O)OC(=O)C
Molecular Formula:
C31H40O12
Molecular Weight:
604.649
Baccatin IX
CAS No.: 1623410-12-7
Reference Standards
VCID: VC0158514
Molecular Formula: C31H40O12
Molecular Weight: 604.649
| CAS No. | 1623410-12-7 |
|---|---|
| Product Name | Baccatin IX |
| Molecular Formula | C31H40O12 |
| Molecular Weight | 604.649 |
| Standard InChI | InChI=1S/C31H40O12/c1-14-20-22(41-15(2)32)25(37)29(6)18(34)12-19-30(13-40-19,43-16(3)33)23(29)26(42-27(38)17-10-8-7-9-11-17)31(39,28(20,4)5)24(36)21(14)35/h7-11,18-19,21-26,34-37,39H,12-13H2,1-6H3/t18-,19+,21+,22+,23-,24-,25-,26-,29+,30-,31+/m0/s1 |
| Standard InChIKey | YFNJMSUUYCXOBD-UNRSFZBISA-N |
| SMILES | CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1O)O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O)OC(=O)C |
| Appearance | Powder |
| Last Modified | Aug 20 2021 |
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